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Compound of Interest

Compound Name: (+-)-3-Phenyllactic acid

Cat. No.: B1666311

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of laboratory chemicals is paramount. This document provides immediate, procedural
guidance for the safe use, storage, and disposal of (+-)-3-Phenyllactic acid, fostering a secure
research environment.

Personal Protective Equipment (PPE) and Hazard
Information

(+-)-3-Phenyllactic acid is classified as a skin and eye irritant[1][2]. Adherence to proper PPE
protocols is mandatory to minimize exposure risk.
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PPE Item

Specification

Rationale

Eye Protection

Chemical safety goggles or
glasses.[1][2][3]

Protects against dust particles
and potential splashes,

preventing eye irritation.

Hand Protection

Nitrile rubber gloves.[4]

Provides a barrier against skin

contact, preventing irritation.

Respiratory Protection

Dust mask or respirator (e.g.,
N95 type).[1]

Necessary when handling the
powder to avoid inhalation and
potential respiratory tract
discomfort.[1][2]

Body Protection

Laboratory coat or appropriate
protective clothing.[2][3]

Prevents contamination of

personal clothing and skin.

Hazard Summary:

Hazard Classification

Description

GHS Classification

Eye irritation (Category 2A), Skin irritation

(Category 2).[1]

Signal Word

Warning.[1]

Primary Hazards

Causes serious eye irritation and skin irritation.

[1][2] May cause respiratory irritation upon

inhalation of dust.[2]

Operational Plan for Handling (+-)-3-Phenyllactic

Acid

This step-by-step guide outlines the procedural workflow for the safe handling of (+-)-3-

Phenyllactic acid from receipt to disposal.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any damage or leaks.
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e Labeling: Ensure the container is clearly labeled with the chemical name and hazard
information.

» Storage: Store the container in a cool, dry, and well-ventilated area.[1] Keep the container
tightly closed and protect it from direct sunlight and moisture.[1] Store away from
incompatible materials such as strong oxidizers and bases.[1][3]

Handling and Use

e Ventilation: Always handle (+-)-3-Phenyllactic acid in a well-ventilated area, preferably
within a fume hood or with local exhaust ventilation to minimize dust inhalation.[1][2]

o Personal Protective Equipment: Before handling, don the required PPE as specified in the
table above.

» Dispensing: When weighing or transferring the powder, do so carefully to avoid generating
dust clouds.[1]

» Hygiene: Wash hands thoroughly with soap and water after handling the substance.[1][2] Do
not eat, drink, or smoke in the work area.[1]

Spill Management

o Personal Safety: In case of a spill, ensure proper PPE is worn before initiating cleanup.[1]
Keep unnecessary personnel away from the spill area.[1]

o Containment: For small spills, sweep or scoop the material into a labeled, sealed container
for disposal.[1] Avoid creating dust.

¢ Cleanup: Use moist absorbent materials or an industrial vacuum with a HEPA filter for final
cleanup.[1] Decontaminate the spill area with water after bulk material removal.[1]

o Environmental Precautions: Prevent the spilled material from entering drains or water
systems.[1][4]

First Aid Measures
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Exposure Route First Aid Procedure

Immediately rinse cautiously with water for

several minutes.[1] Remove contact lenses if
Eye Contact ) o

present and easy to do. Continue rinsing and

seek medical attention if irritation persists.[1]

Remove contaminated clothing and wash the
Skin Contact affected area with plenty of soap and water.[1]

Seek medical attention if irritation develops.[1]

Move the person to fresh air.[1] If breathing is

Inhalation o ) ]

difficult, seek medical attention.

Rinse mouth with water.[1] Do not induce
Ingestion vomiting. Seek medical attention if you feel

unwell.[4]

Disposal Plan

Proper disposal of (+-)-3-Phenyllactic acid and its containers is crucial to ensure
environmental safety and regulatory compliance.

Waste Characterization: (+-)-3-Phenyllactic acid should be disposed of as non-halogenated
organic waste.[1]

» Container Labeling: All waste containers must be clearly and accurately labeled with their
contents.

» Waste Collection: Collect waste in designated, properly sealed containers. Do not mix with
other waste streams.[4]

» Licensed Disposal: Arrange for disposal through a licensed waste processor in accordance
with local, state, and federal regulations.[1][4]

o Empty Containers: Thoroughly clean empty containers before recycling or disposal.[1]
Uncleaned containers should be treated as hazardous waste.[4]
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Visual Workflow for Handling and Disposal

The following diagram illustrates the logical steps for the safe handling and disposal of (+-)-3-
Phenyllactic acid.
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Workflow for Handling and Disposal of (+-)-3-Phenyllactic Acid

Preparation

L. Don PPE Spill Occurs
(Goggles, Gloves, Respirator, Lab Coat) P
2. Ensure Proper Ventilation .
(Fume Hood) Evacuate & Notify
Handling
3. Weigh/Transfer Chemical )
(Minimize Dust) Don Appropriate PPE
4. Conduct Experiment Contain Spill

Post-Handling & Disposal

5. Decontaminate Work Area Clean Up Spill
6. Segregate Waste . .
(Non-Halogenated Organic) Dispose of Spill Waste

7. Dispose of Waste
(Licensed Processor)

:

8. Doff PPE

:

9. Wash Hands

Click to download full resolution via product page

Caption: Workflow for handling and disposal of (+-)-3-Phenyllactic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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